Cas no 2227749-91-7 ((1R)-3-amino-1-(3-nitrophenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(3-nitrophenyl)propan-1-ol
• CAS No: 2227749-91-7
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6331331
• PubChem ID: 96001029
• Update Time: 2025-11-02

(1R)-3-amino-1-(3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(3-nitrophenyl)propan-1-ol
• 2227749-91-7
• EN300-1823390

• Inchi： 1S/C9H12N2O3/c10-5-4-9(12)7-2-1-3-8(6-7)11(13)14/h1-3,6,9,12H,4-5,10H2/t9-/m1/s1
• InChI Key： FKYGIAJAISINGG-SECBINFHSA-N
• SMILES： O[C@@H](C1C=CC=C(C=1)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (1R)-3-amino-1-(3-nitrophenyl)propan-1-ol

Comprehensive Overview of (1R)-3-amino-1-(3-nitrophenyl)propan-1-ol (CAS No. 2227749-91-7): Properties, Applications, and Research Insights

The compound (1R)-3-amino-1-(3-nitrophenyl)propan-1-ol (CAS No. 2227749-91-7) is a chiral organic molecule featuring a 3-nitrophenyl group and an amino-propanol backbone. Its structural uniqueness, particularly the (1R)-stereochemistry, makes it a valuable intermediate in pharmaceutical synthesis and asymmetric catalysis. Researchers and industries are increasingly interested in this compound due to its potential role in developing enantioselective drugs and chiral auxiliaries. This article delves into its properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

From a chemical perspective, (1R)-3-amino-1-(3-nitrophenyl)propan-1-ol exhibits a molecular formula of C₉H₁₂N₂O₃, with a molar mass of 196.21 g/mol. The presence of both amino and nitro functional groups allows for diverse reactivity, enabling its use in multistep organic synthesis. Recent studies highlight its utility in constructing β-adrenergic receptor ligands, a class of compounds relevant to cardiovascular and respiratory therapies. The 3-nitrophenyl moiety further enhances its electron-withdrawing properties, which is critical for photoactive materials research.

The synthesis of CAS No. 2227749-91-7 often involves asymmetric hydrogenation or enzymatic resolution, aligning with the global shift toward sustainable chemistry. A 2023 study published in Advanced Synthesis & Catalysis demonstrated a biocatalytic approach using engineered ketoreductases, achieving >99% enantiomeric excess (ee). Such methods resonate with the growing demand for eco-friendly manufacturing, a topic frequently searched in academic and industrial forums. Additionally, computational tools like molecular docking are being employed to predict the compound’s interactions in drug design, bridging gaps between theoretical modeling and experimental validation.

Beyond pharmaceuticals, (1R)-3-amino-1-(3-nitrophenyl)propan-1-ol has garnered attention in material science. Its nitro-aromatic structure contributes to nonlinear optical (NLO) properties, making it a candidate for organic electronics and sensor technologies. Researchers are also exploring its derivatives as fluorescent probes for bioimaging, a hot topic in nanomedicine discussions. These interdisciplinary applications underscore its versatility, frequently mentioned in grant proposals and patent filings.

From an SEO standpoint, queries like "chiral building blocks for drug discovery" or "nitrophenyl derivatives applications" reflect user interest in this compound’s niche. Addressing these, we emphasize its scalable synthesis and regulatory compatibility—key concerns for process chemists. Furthermore, the rise of AI-augmented retrosynthesis platforms (e.g., IBM RXN) has spurred curiosity about optimizing routes for CAS No. 2227749-91-7, often tagged with "machine learning in chemistry".

In conclusion, (1R)-3-amino-1-(3-nitrophenyl)propan-1-ol represents a convergence of chirality, functionality, and innovation. Its alignment with trends like precision medicine and green synthesis ensures sustained relevance. Future research may explore its catalytic asymmetric transformations or polymeric hybrid materials, answering yet-unposed questions in high-impact journals.